N-(2-(4-acetamidobenzamido)ethyl)-3,4-diethoxybenzamide

• IUPAC Name: N-[2-[(4-acetamidobenzoyl)amino]ethyl]-3,4-diethoxybenzamide
• InChI: InChI=1S/C22H27N3O5/c1-4-29-19-11-8-17(14-20(19)30-5-2)22(28)24-13-12-23-21(27)16-6-9-18(10-7-16)25-15(3)26/h6-11,14H,4-5,12-13H2,1-3H3,(H,23,27)(H,24,28)(H,25,26)
• InChI Key: IUUMTBOWDCQNMZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCCNC(=O)C2=CC=C(C=C2)NC(=O)C)OCC
• Molecular Formula: C22H27N3O5
• Molecular Weight: 413.5 g/mol

Description

N-(2-(4-acetamidobenzamido)ethyl)-3,4-diethoxybenzamide, commonly known as ABE-DMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Comparative Metabolism Studies

Research into the metabolism of chloroacetamide herbicides in human and rat liver microsomes highlights the importance of understanding how similar compounds are processed biologically. Such studies are crucial for assessing the environmental impact and potential health risks of chemical compounds. The metabolism of acetochlor and alachlor to specific metabolites illustrates the intricate pathways involved and the differences between species, which can inform safety assessments and regulatory decisions (Coleman et al., 2000).

Analytical Chemistry Applications

In the realm of analytical chemistry, the study of reversed-phase liquid chromatographic elution characteristics of substituted N-ethylbenzamides showcases the application of similar compounds in the development of analytical methodologies. Such research aids in the refinement of chromatographic techniques, which are pivotal for the qualitative and quantitative analysis of complex mixtures in various fields, including pharmaceuticals, environmental science, and forensic analysis (Lehtonen, 1983).

Repellent Efficacy and Behavioral Responses

Investigations into the repellent efficacy of aromatic amides against Aedes aegypti mosquitoes offer insights into the development of new, more effective insect repellents. This research is particularly relevant in public health, where the control of mosquito populations and the prevention of mosquito-borne diseases are of paramount importance. The study of how structural variations in aromatic amides affect repellency provides a foundation for designing compounds with enhanced protective capabilities against vectors of diseases like dengue and Zika (Garud et al., 2011).